Cas no 587887-48-7 (1,4-Butanediol, 2-methyl-, 1-benzoate)

• Product Name: 1,4-Butanediol, 2-methyl-, 1-benzoate
• CAS No: 587887-48-7
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 340886
• Update Time: 2024-01-28

1,4-Butanediol, 2-methyl-, 1-benzoate Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol, 2-methyl-, 1-benzoate

• Inchi： 1S/C12H16O3/c1-10(7-8-13)9-15-12(14)11-5-3-2-4-6-11/h2-6,10,13H,7-9H2,1H3
• InChI Key： XBJNMKDHBTYZKW-UHFFFAOYSA-N
• SMILES： C(OC(=O)C1=CC=CC=C1)C(C)CCO

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 323.9±25.0 °C(Predicted)
• pka: 15.00±0.10(Predicted)